Cas no 98837-51-5 (Poly(3-butylthiophene-2,5-diyl), regioregular Electronic Grade)

• Product Name: Poly(3-butylthiophene-2,5-diyl), regioregular Electronic Grade
• CAS No: 98837-51-5
• MF: C₁₀H₁₆S
• MW: 168.299041748047
• MDL: MFCD26958729
• CID: 91165
• PubChem ID: 23533119
• Update Time: 2025-10-06

Poly(3-butylthiophene-2,5-diyl), regioregular Electronic Grade Chemical and Physical Properties

Names and Identifiers

• Poly(3-butylthiophene-2,5-diyl), regiorandom
• POLY(3-BUTYLTHIOPHENE-2,5-DIYL) GRAY FIBER
• Poly(3-butylthiophene-2,5-diyl), regioregular Electronic Grade
• P3BT-RR
• P3BT
• MFCD26958729
• AKOS016017782
• YDA83751
• SCHEMBL15132095
• AKOS016017767
• DTXSID00634783
• 3-Butyl-2,5-dimethylthiophene
• 98837-51-5

• MDL： MFCD26958729
• Inchi： 1S/C10H16S/c1-4-5-6-10-7-8(2)11-9(10)3/h7H,4-6H2,1-3H3
• InChI Key： DUOSBQJOYVIVOR-UHFFFAOYSA-N
• SMILES： S1C(C)=CC(=C1C)CCCC

Computed Properties

• Exact Mass: 140.06600
• Monoisotopic Mass: 168.09727168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.3
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• Color/Form: powder
• Density: 0.9±0.0 g/cm3
• Melting Point: Not available
• Boiling Point: 224.7±0.0 °C at 760 mmHg
• Flash Point: 63.7±0.0 °C
• Solubility: chloroform, methylene chloride, toluene and THF: soluble
• PSA: 28.24000
• LogP: 3.09070
• Solubility: Insoluble in water
• Vapor Pressure: 0.1±0.0 mmHg at 25°C

Poly(3-butylthiophene-2,5-diyl), regioregular Electronic Grade Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,3,5-trisubstituted thiophenes